Cas no 2248281-76-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate
• CAS No: 2248281-76-5
• MF: C₂₀H₁₀N₄O₄S
• MW: 402.38280248642
• CID: 6386418
• PubChem ID: 165731129
• Update Time: 2025-05-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248281-76-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate
• EN300-6523329

• Inchi： 1S/C20H10N4O4S/c25-18-11-5-1-2-6-12(11)19(26)24(18)28-20(27)16-15(21-9-10-22-16)17-23-13-7-3-4-8-14(13)29-17/h1-10H
• InChI Key： UNPHCGHYHLSPNN-UHFFFAOYSA-N
• SMILES： S1C(C2C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=NC=CN=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 402.04227599g/mol
• Monoisotopic Mass: 402.04227599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 131Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate (CAS No. 2248281-76-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate, with the CAS number 2248281-76-5, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of isoindoline derivatives and is characterized by its intricate molecular framework, which includes a pyrazine core and a benzothiazole moiety.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate typically involves multi-step reactions, often starting from readily available starting materials such as benzothiazole and pyrazine derivatives. The key steps in the synthesis include the formation of the pyrazine core, the introduction of the benzothiazole moiety, and the final coupling reaction to form the isoindoline ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of its physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate is a solid at room temperature with a well-defined melting point. It is generally soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and chloroform. These solubility characteristics make it suitable for various analytical techniques and biological assays.

The spectroscopic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylate have been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided valuable insights into the molecular structure and functional groups present in the compound. For instance, the presence of the benzothiazole moiety contributes to strong absorption bands in the UV-visible spectrum, making it a potential candidate for photophysical applications.

In the realm of pharmacology, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-benzothiazol-2-y l)pyrazine - 2 - carboxy late has shown promising biological activities. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential lead for developing new therapeutic agents.

The biological activity of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - ( 1 , 3 - benzothiazol - 2 - yl ) pyrazine - 2 - carboxy late has also been evaluated in cellular models. In vitro assays have shown that it can effectively modulate signaling pathways involved in cell proliferation and apoptosis. These findings highlight its potential as a tool for understanding complex biological processes and as a starting point for drug discovery efforts.

To further explore the therapeutic potential of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - ( 1 , 3 - benzothiazol - 2 - yl ) pyrazine - 2 - carboxy late, ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile. Preclinical studies are underway to assess its efficacy in animal models of various diseases. These studies aim to provide a comprehensive understanding of its mechanism of action and identify any potential side effects or toxicities.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - ( 1 , 3 - benzothiazol - 2 yl ) pyrazine - 2 carboxy late (CAS No . 24888765) is a multifaceted compound with significant potential in both fundamental research and applied chemistry. Its unique structural features and promising biological activities make it an exciting candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, contributing to our understanding of complex chemical systems and their role in human health.